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Compound of Interest

Compound Name: Linarin

Cat. No.: B7760091 Get Quote

Introduction

Linarin (acacetin-7-O-rutinoside) is a naturally occurring flavonoid glycoside found in various

plants, including those from the Asteraceae and Lamiaceae families.[1] Emerging research

highlights its therapeutic potential, particularly in oncology.[1] Linarin exhibits a range of

anticancer activities, including inducing apoptosis (programmed cell death), reducing oxidative

stress, and inhibiting cancer cell migration and invasion across various malignancies such as

lung, brain, and prostate cancer.[1][2] These application notes provide a summary of its

cytotoxic effects and a detailed protocol for assessing its impact on cell viability.

Data on Linarin's Cytotoxicity
Linarin's effectiveness in inhibiting cancer cell growth is often quantified by its half-maximal

inhibitory concentration (IC50), which represents the concentration of a drug that is required for

50% inhibition in vitro. The cytotoxic effects of Linarin have been evaluated across several

cancer cell lines.
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Cell Line Cancer Type
IC50 Value
(µM)

Assay Type Reference

A549
Non-Small Cell

Lung Cancer
282

Cell Viability

Assay
[3]

MDA-MB-231
Triple-Negative

Breast Cancer

120.8 (2D

Culture)

Cell Viability

Assay
[4]

MDA-MB-231
Triple-Negative

Breast Cancer

1949 (3D

Spheroid)

Cell Viability

Assay
[4]

LNCaP, DU145 Prostate Cancer

Moderate cell

growth inhibition

at 25-100 µM

Cell Growth

Assay
[5]

Brain Cancer

Cells
Brain Cancer

Apoptosis

induced at 10-

100 µM

Apoptosis Assay [2]

Mechanism of Action & Signaling Pathways
Linarin exerts its anticancer effects by modulating multiple key signaling pathways involved in

cell survival, proliferation, and metastasis.

Inhibition of NF-κB Pathway: A primary mechanism of Linarin is the suppression of the NF-

κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway. It

achieves this by inhibiting the phosphorylation of IκB-α, a critical step that prevents NF-κB's

activation and translocation to the nucleus.[3][6]

Downregulation of MMP-9: By inhibiting NF-κB, Linarin leads to the downregulation of

matrix metalloproteinase-9 (MMP-9).[3][4][6] MMP-9 is a key enzyme involved in the

degradation of the extracellular matrix, a process crucial for cancer cell invasion and

metastasis.

Induction of Apoptosis: Linarin promotes apoptosis in cancer cells. In triple-negative breast

cancer, it upregulates the pro-apoptotic protein Bax and enhances the activity of executioner

caspases 3 and 7.[4] In brain and prostate cancer cells, it has been shown to induce
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apoptosis through the upregulation of p53, p21, and cleavage of PARP (Poly (ADP-ribose)

polymerase).[2][5]

Start

1. Seed Cells
in 96-well plate

2. Incubate
(e.g., 24h, 37°C)

3. Treat with Linarin
(serial dilutions)

4. Incubate
(e.g., 24-72h, 37°C)

5. Add MTT Reagent
to each well

6. Incubate
(2-4h, 37°C)

7. Add Solubilization Buffer
(e.g., DMSO)

8. Read Absorbance
(570 nm)

9. Analyze Data
(Calculate % Viability, IC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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